Cas no 2649076-53-7 (5-(isocyanatomethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 5-(isocyanatomethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 2649076-53-7
• MF: C₇H₆F₃N₃O
• MW: 205.137251377106
• CID: 5986128
• PubChem ID: 165665874
• Update Time: 2025-06-07

5-(isocyanatomethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(isocyanatomethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole
• 2649076-53-7
• EN300-1953118

• Inchi： 1S/C7H6F3N3O/c1-13-5(3-11-4-14)2-6(12-13)7(8,9)10/h2H,3H2,1H3
• InChI Key： AONIAVJJXIBPPX-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CN=C=O)N(C)N=1)(F)F

Computed Properties

• Exact Mass: 205.04629631g/mol
• Monoisotopic Mass: 205.04629631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 47.2Ų

Additional information on 5-(isocyanatomethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole

Research Brief on 5-(Isocyanatomethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole (CAS: 2649076-53-7)

5-(Isocyanatomethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole (CAS: 2649076-53-7) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its isocyanate functional group and trifluoromethyl-substituted pyrazole ring, serves as a versatile building block in the synthesis of novel bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of targeted therapies for inflammatory diseases and cancer.

The compound's unique structural features, including the electron-withdrawing trifluoromethyl group and the reactive isocyanate moiety, make it an attractive candidate for covalent inhibitor design. Covalent inhibitors, which form irreversible or reversible bonds with target proteins, have emerged as a promising strategy in drug development. Recent research has demonstrated that derivatives of 5-(isocyanatomethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole can selectively modify cysteine residues in key enzymes involved in disease pathways, offering potential therapeutic benefits.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's reactivity and selectivity in the context of kinase inhibition. The study revealed that the isocyanate group of 5-(isocyanatomethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole could be harnessed to target non-conserved cysteine residues in specific kinases, leading to the development of highly selective inhibitors. This approach has significant implications for reducing off-target effects and improving drug safety profiles.

Another area of active research involves the use of 5-(isocyanatomethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole as a linker in antibody-drug conjugates (ADCs). The compound's ability to form stable urethane linkages with hydroxyl groups on antibodies makes it a valuable tool in ADC design. Recent advancements in this field have highlighted its potential for creating next-generation ADCs with enhanced stability and therapeutic efficacy.

Despite its promising applications, challenges remain in the handling and storage of 5-(isocyanatomethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole due to the reactivity of the isocyanate group. Researchers are actively exploring strategies to improve its stability and solubility, which are critical for its successful integration into pharmaceutical formulations. Recent work in this area has focused on the development of protective group strategies and prodrug approaches to mitigate these issues.

Looking ahead, the continued exploration of 5-(isocyanatomethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole and its derivatives holds great promise for advancing drug discovery efforts. Its unique chemical properties and versatility make it a valuable asset in the toolkit of medicinal chemists. Future research directions may include further optimization of its reactivity profile, expansion of its applications in targeted therapy, and investigation of its potential in other therapeutic areas such as infectious diseases and neurodegenerative disorders.